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Compound of Interest

Compound Name: Chloromethyl thiocyanate

Cat. No.: B146332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for

Chloromethyl thiocyanate (CAS No. 3268-79-9). The information is intended to equip

laboratory personnel with the knowledge necessary to handle this chemical compound safely

and effectively.

Chemical and Physical Properties
Chloromethyl thiocyanate is a clear, colorless to pale yellow liquid.[1] It is a combustible and

moisture-sensitive compound.[2][3] A summary of its key physical and chemical properties is

provided below.
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Property Value Reference

Molecular Formula C₂H₂ClNS [1][2][4]

Molecular Weight 107.56 g/mol [1][4]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Boiling Point 76-78 °C @ 15 mmHg [2]

185 °C [4]

Density 1.370 g/cm³ at 25 °C [2][4]

Flash Point 83 °C (181.4 °F) - closed cup [1][2]

84 °C - closed cup [5]

Refractive Index n20/D 1.515

Solubility Decomposes in water [2]

Hazard Identification and Toxicity
Chloromethyl thiocyanate is a hazardous and highly toxic compound that presents significant

health risks upon exposure.[1] It is classified as acutely toxic if inhaled, ingested, or in contact

with skin.[1][6] The compound is a lachrymator, meaning it can cause an increased flow of

tears.[2][3]

GHS Hazard Statements:[1][6]

H227: Combustible liquid

H300/H301/H302: Fatal/Toxic/Harmful if swallowed

H310/H312: Fatal/Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation
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H330/H332: Fatal/Harmful if inhaled

H335: May cause respiratory irritation

EUH032: Contact with acids liberates very toxic gas.

Potential Health Effects:[2]

Inhalation: May cause burning sensation, coughing, wheezing, laryngitis, shortness of

breath, headache, nausea, and vomiting. High concentrations can lead to central nervous

system depression and asphyxiation. Aspiration may result in pulmonary edema.

Skin Contact: Causes skin irritation and may be harmful if absorbed through the skin. It can

lead to cyanosis of the extremities.

Eye Contact: As a lachrymator, it causes tearing and may lead to chemical conjunctivitis and

corneal damage.

Ingestion: Causes gastrointestinal irritation with symptoms including nausea, vomiting, and

diarrhea. It may be harmful if swallowed.

NFPA 704 Diamond:[6]

Caption: NFPA 704 Diamond for Chloromethyl thiocyanate[6]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the hazardous nature of Chloromethyl thiocyanate, stringent personal protective

measures and engineering controls are mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[2][7]

Facilities must be equipped with an eyewash station and a safety shower.[2]
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Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles or a face shield compliant with OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166 are

required.[2]

Skin Protection:

Wear appropriate chemical-resistant gloves (e.g., Butyl rubber or Viton®). Nitrile gloves

may offer limited protection.[7] Always inspect gloves for integrity before use.

A flame-retardant lab coat and a chemical-resistant apron should be worn over personal

clothing.[7]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed. A

NIOSH/MSHA-approved respirator is necessary if workplace conditions warrant its use.[2][8]

Footwear: Closed-toe, chemical-resistant shoes are required.[7]

Handling and Storage Procedures
General Handling:

Avoid all personal contact, including inhalation of vapors or mist.[7]

Wash hands thoroughly after handling.[2][8]

Use non-sparking tools and take precautionary measures against static discharge.[2][7]

Keep away from heat, sparks, and open flames.[2][3][7]

Do not eat, drink, or smoke when using this product.[6][8]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3]
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Keep containers tightly closed.[2][3]

Store protected from moisture.[2]

Keep away from sources of ignition.[2][3]

Incompatible materials include strong oxidizing agents, strong bases, acids, alcohols, and

amines.[2][3]

Accidental Release and First Aid Measures
Accidental Release Measures:

In the event of a spill, the following protocol should be followed:

Spill Occurs Remove all sources of ignition Ensure adequate ventilation Wear appropriate PPE Contain spill with inert absorbent material
(e.g., sand, vermiculite) Collect waste using non-sparking tools Dispose of waste in a sealed, labeled hazardous waste container Decontaminate area

Click to download full resolution via product page

Caption: Accidental Release Response Workflow

First Aid Measures:

Immediate medical attention is required for any exposure.
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Exposure Route First Aid Protocol Reference

Inhalation

Remove the victim to fresh air

immediately. If not breathing,

give artificial respiration. If

breathing is difficult, provide

oxygen. Seek immediate

medical attention.

[2]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical aid.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Do

not allow the victim to rub or

close their eyes. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.

[2]

Stability and Reactivity
Chemical Stability: The compound is stable under normal temperatures and pressures but is

sensitive to moisture.[2][3]
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Conditions to Avoid: Incompatible materials, ignition sources, excess heat, and moisture

should be avoided.[2]

Incompatibility: It is incompatible with strong oxidizing agents, acids, alcohols, amines, heat,

and water.[2]

Hazardous Decomposition Products: Upon decomposition, it can release toxic gases and

vapors, including hydrogen chloride, hydrogen cyanide, nitrogen oxides, carbon monoxide,

carbon dioxide, and sulfur oxides.[2][3]

Hazardous Polymerization: Hazardous polymerization has not been reported.[2]

Experimental Protocols and Applications
Chloromethyl thiocyanate is utilized in organic synthesis as a reagent for introducing the

chloromethyl group and as a cross-linking agent.[1][4]

Example Application: Synthesis of 1-thiocyanomethyl-3-methylimidazolium chloride

While a detailed experimental protocol is not available in the provided search results, the

reaction involves the combination of Chloromethyl thiocyanate with 1-methylimidazole to

yield the imidazolium salt.[1] This reaction highlights its utility in the synthesis of ionic liquids.

Chloromethylation of Aromatic Compounds

Chloromethyl thiocyanate can be used for the chloromethylation of aromatic compounds.

This process typically involves reacting the aromatic compound with dimethoxymethane and

chlorosulfonic acid, catalyzed by ZnI₂ in CH₂Cl₂ under mild conditions, resulting in good to

excellent yields of the chloromethyl derivatives.[1]

Disposal Considerations
All waste containing Chloromethyl thiocyanate must be treated as hazardous waste.[3][7]

Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,

in a designated and properly labeled hazardous waste container.[7]
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Containerization: Ensure the waste container is sealed and stored in a secure, well-

ventilated area away from incompatible materials.[7]

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.

This should be handled by a licensed chemical disposal agency.[3][8]

This technical guide is intended to provide essential safety information for handling

Chloromethyl thiocyanate. It is imperative that all users of this chemical are thoroughly

trained in its safe handling and emergency procedures. Always refer to the most current Safety

Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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